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Boc-Ala-Gly-Pro-Arg-7-Amino-4-Methylcoumarin Boc-Ala-Gly-Pro-Arg-7-Amino-4-Methylcoumarin
Brand Name: Vulcanchem
CAS No.: 118850-78-5
VCID: VC20797738
InChI: InChI=1S/C31H44N8O8/c1-17-14-25(41)46-23-15-19(10-11-20(17)23)37-27(43)21(8-6-12-34-29(32)33)38-28(44)22-9-7-13-39(22)24(40)16-35-26(42)18(2)36-30(45)47-31(3,4)5/h10-11,14-15,18,21-22H,6-9,12-13,16H2,1-5H3,(H,35,42)(H,36,45)(H,37,43)(H,38,44)(H4,32,33,34)/t18-,21-,22-/m0/s1
SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)NC(=O)C3CCCN3C(=O)CNC(=O)C(C)NC(=O)OC(C)(C)C
Molecular Formula: C31H44N8O8
Molecular Weight: 656.7 g/mol

Boc-Ala-Gly-Pro-Arg-7-Amino-4-Methylcoumarin

CAS No.: 118850-78-5

Cat. No.: VC20797738

Molecular Formula: C31H44N8O8

Molecular Weight: 656.7 g/mol

* For research use only. Not for human or veterinary use.

Boc-Ala-Gly-Pro-Arg-7-Amino-4-Methylcoumarin - 118850-78-5

Specification

CAS No. 118850-78-5
Molecular Formula C31H44N8O8
Molecular Weight 656.7 g/mol
IUPAC Name tert-butyl N-[(2S)-1-[[2-[(2S)-2-[[(2S)-5-(diaminomethylideneamino)-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-2-oxoethyl]amino]-1-oxopropan-2-yl]carbamate
Standard InChI InChI=1S/C31H44N8O8/c1-17-14-25(41)46-23-15-19(10-11-20(17)23)37-27(43)21(8-6-12-34-29(32)33)38-28(44)22-9-7-13-39(22)24(40)16-35-26(42)18(2)36-30(45)47-31(3,4)5/h10-11,14-15,18,21-22H,6-9,12-13,16H2,1-5H3,(H,35,42)(H,36,45)(H,37,43)(H,38,44)(H4,32,33,34)/t18-,21-,22-/m0/s1
Standard InChI Key FSHIRCDNFQJWRI-NYVOZVTQSA-N
Isomeric SMILES CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@@H]3CCCN3C(=O)CNC(=O)[C@H](C)NC(=O)OC(C)(C)C
SMILES CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)NC(=O)C3CCCN3C(=O)CNC(=O)C(C)NC(=O)OC(C)(C)C
Canonical SMILES CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)NC(=O)C3CCCN3C(=O)CNC(=O)C(C)NC(=O)OC(C)(C)C

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